Cas no 138261-41-3 (Imidacloprid)

• Product Name: Imidacloprid
• CAS No: 138261-41-3
• MF: C₉H₁₀ClN₅O₂
• MW: 255.660999774933
• MDL: MFCD01721131
• CID: 64522
• PubChem ID: 86287518
• Update Time: 2025-09-23

Imidacloprid Chemical and Physical Properties

Names and Identifiers

• Imidacloprid
• 1-((6-Chloro-3-pyridinyl)methyl)-N-nitro-imidazolidinimine
• 1-(6-chloro-3-pyridylmethyl)-N-nitroimidazolidin-2-ylideneamine
• 1-[(6-chloro-3-pyridinyl)methyl]-N-nitro-2-imidazolidinimine
• (EZ)-1-(6-Chloro-3-pyridylmethyl)-N-nitroimidazolidin-2-ylideneamine
• 1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-N-nitro-1H-imidazol-2-amine
• 1-((6-Chloro-3-pyridinyl)methyl)-4,5-dihydro-N-nitro-imidazol-2-amine
• Admire
• Confidor
• Gaucho
• Merit
• NTN33823
• NTN 33893
• NTN-33893
• 1-(6-chloro-3-pyridymethyl)-N-nitromidazolidin-2-ylideneamine
• Imidacloprid solution
• 1-((6-chloropyridin-3-yl)methyl)-3-nitroimidazolidin-2-imine
• ((6-Chloro-3-pyridinyl)methyl)-N-nitro-2-imidazolidinimine
• 吡虫啉原药杀虫剂生产厂家行情价格
• 1-(6-chloro-3-pyridyl methyl)-N-nitroimidazolidin-3-ylideneamine
• Gaucho 600FS
• CHEBI:39168
• EN300-26486241
• (2Z)-1-[(6-chloropyridin-3-yl)methyl]-N-nitroimidazolidin-2-imine
• (Z)-imidacloprid
• Alias
• Alias 2F
• AGST 03001
• NCGC00163736-04
• 2-{1-[(6-chloro-3-pyridyl)methyl]tetrahydro-2H-imidazol-2-yliden}-1-oxo-1-hydraziniumolate
• BAY-NTN 33893
• Macho Max
• Advise
• NCGC00254930-01
• 1H-Imidazol-2-amine, 1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-N-nitro-
• 1H-Imidazol-2-amine, 1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-N-nitro
• Couraze
• 2-Imidazolidinimine, 1-((6-chloro-3-pyridinyl)methyl)-N-nitro-
• Tox21_301028
• InChI=1/C9H10ClN5O2/c10-8-2-1-7(5-12-8)6-14-4-3-11-9(14)13-15(16)17/h1-2,5H,3-4,6H2,(H,11,13)
• YWTYJOPNNQFBPC-UHFFFAOYSA-
• Couraze Max
• 1-(6-Chloro-3-pyridinylmethyl)-N-nitroimidazolidin-2-ylideneamine
• Genesis
• Trimax Pro
• Kohinor
• CP 1
• Confidor 70WG
• Premise 75
• 1-(2-Chloro-5-pyridylmethyl)-2-(nitroimino)imidazolidine
• NTN 33893-240FS
• Admire Pro
• SCHEMBL22278
• Premise (insecticide)
• Preventol TM
• EPA Pesticide Chemical Code: 129099
• Confidor SL
• Confidor 200SL
• 2-Imidazolidinimine, 1-[(6-chloro-3-pyridinyl)methyl]-N-nitro-, (2E)-
• UNII-3BN7M937V8
• Merit (insecticide)
• STK786692
• CS-6904
• CCRIS 9318
• Confidate
• 3BN7M937V8
• ALBB-017950
• 2-CHLORO-5-{[2-(NITROIMINO)IMIDAZOLIDIN-1-YL]METHYL}PYRIDINE
• CHEBI:5870
• 1H-Imidazol-2-amine, 4,5-dihydro-1-((6-chloro-3-pyridinyl)methyl)-N-nitro-
• NCGC00163736-03
• CoreTect
• CAS-138261-41-3
• 1-(6-chloro-3-pyridin-3-ylmethyl)-n-nitroimidazolidin-2-ylidenamine
• Confidor 200 SL
• HSDB 7373
• 1-(6-Chloro-3-pyridylmethyl)-N-nitroimidazolidin-3-ylideneamine
• (2E)-1-[(6-Chloropyridin-3-yl)methyl]-N-nitroimidazolidin-2-imine (imidachloprid)
• Admire 2F
• 138261-41-3
• Baimieshi
• Bayer Advanced Season-Long Grub control
• DTXCID3012442
• 1-((6-Chloro-3-pyridyl)methyl)-N-nitro-2-imidazolidinimine
• Imidaclopride
• 2-Imidazolidinimine, 1-((6-chloro-3-pyridinyl) methyl)-N-nitro-
• Tox21_111298_1
• 1-((6-Chloro-3-pyridinyl)methyl)-N-nitro-2-imidazolidinimine
• Hachikusan
• 1-(6-Chloropyridin-3-ylmethyl)-N-nitroimidazolidin-2-ylidenamine
• 1-(6-chloro-3-pyridylmethyl)-n-nitroimidazolidine-2-ylideneamine
• Imicide
• Confidor 200 O-TEQ
• NCGC00163736-01
• AE-F 106464-00GR01B0
• Z2859045865
• Grubex
• DB11421
• IMIDACLOPRID COMPONENT OF ADVOCATE
• Tox21_113358
• Imidacloprid (old RN)
• HY-B0838
• Tox21_111298
• LD-0259
• Confidor 240 O-TEQ
• NCGC00163736-02
• Marathon II
• Meritgreen
• Imidachloprid
• DTXSID5032442
• Bayer Brand of Imidacloprid
• Advantage Flea Adulticide
• Mallet 2F
• Advantus
• Provado
• Senator (neonicotinoid)
• EPA PEsticide Chemical Code 129099
• 1-[(6-Chloro-3-pyridinyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine, 9CI
• Imidacloprid [ISO]
• (2E)-1-[(6-chloropyridin-3-yl)methyl]-N-nitroimidazolidin-2-imine
• EC 428-040-8
• 1-((6-chloropyridin-3-yl)methyl)-N-nitroimidazolidin-2-imine
• Imidacloprid technical grade
• AEF 106464
• (E)-imidacloprid
• Gaucho Grande
• (NE)-N-[1-[(6-chloropyridin-3-yl)methyl]imidazolidin-2-ylidene]nitramide
• AKOS005622077
• ProAgro

• MDL： MFCD01721131
• Inchi： 1S/C9H10ClN5O2/c10-8-2-1-7(5-12-8)6-14-4-3-11-9(14)13-15(16)17/h1-2,5H,3-4,6H2,(H,11,13)
• InChI Key： YWTYJOPNNQFBPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1/C(=N/[N+](=O)[O-])/NCC1

Computed Properties

• Exact Mass: 255.05200
• Monoisotopic Mass: 255.0523023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.54
• Melting Point: 140-146 °C
• Boiling Point: 93.5°C (rough estimate)
• Flash Point: 2 °C
• Refractive Index: 1.5790 (estimate)
• Water Partition Coefficient: 0.061 g/100mL at 20 ºC
• PSA: 89.04000
• LogP: 1.47780
• Sensitiveness: Sensitive to light

Imidacloprid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 2588
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S26; S36; S22
• RTECS：NJ0560000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：9
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R11